Cas no 71580-25-1 (1H-Pyrrole, 3-(difluoromethyl)-)

• Product Name: 1H-Pyrrole, 3-(difluoromethyl)-
• CAS No: 71580-25-1
• MF: C₅H₅F₂N
• MW: 117.096708059311
• CID: 3234612
• PubChem ID: 55286956
• Update Time: 2025-04-21

1H-Pyrrole, 3-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(difluoromethyl)-
• AKOS006355769
• VGSOHFZARXAKLJ-UHFFFAOYSA-N
• 3-(Difluoromethyl)-1H-pyrrole
• 3-(difluoromethyl)-pyrrole
• SCHEMBL3265017
• 71580-25-1

• Inchi： 1S/C5H5F2N/c6-5(7)4-1-2-8-3-4/h1-3,5,8H
• InChI Key： VGSOHFZARXAKLJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC=1)F

Computed Properties

• Exact Mass: 117.03900549Da
• Monoisotopic Mass: 117.03900549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.8Ų